Potassium perchlorate

• CAS No.: 7778-74-7
• Product Name: Potassium perchlorate
• Molecular Formula: KClO4; ClKO4
• Molecular Weight: 138.55 g/mol
• IUPAC Name: potassium;perchlorate
• Standard InChI: InChI=1S/ClHO4.K/c2-1(3,4)5;/h(H,2,3,4,5);/q;+1/p-1
• Standard InChIKey: YLMGFJXSLBMXHK-UHFFFAOYSA-M
• SMILES: [O-]Cl(=O)(=O)=O.[K+]
• Canonical SMILES: [O-]Cl(=O)(=O)=O.[K+]
• Colorform: COLORLESS CRYSTALS OR WHITE, CRYSTALLINE POWDER; Colorless orthorhombic crystals
• Density: 2.53 g/cu cm; 2.5 g/cm³
• Melting Point: Decomposes at 400 °C; 525 °C
• Physical Description: Potassium perchlorate appears as a white crystalline solid. Forms explosive mixtures wilh certain combustible materials. Difficult to burn, but will accelerate burning of combustible materials. Prolonged exposure to fire or heat may result in an explosion. Used in explosives, pyrotechnics, photography.; DryPowder; OtherSolid; PelletsLargeCrystals; COLOURLESS CRYSTALS OR WHITE CRYSTALLINE POWDER.
• Description: Potassium Perchlorate is the potassium salt of perchloric acid and a member of the Hofmeister ions series with thyroid blocking properties. Potassium perchlorate is a competitive inhibitor of iodine uptake through inhibiting the sodium-iodide symporter (NIS) on the thyroid follicular cell membrane. This results in a potential decrease in thyroid hormone synthesis including thyroxine (T4) and tri-iodothyronine (T3). In addition, this agent decreases the accumulation of the radioactive imaging substance and Hofmeister series ion, pertechnetate Tc 99m, in the choroid plexus and in the salivary and thyroid glands through competitive displacing.; Potassium perchlorate appears as a white crystalline solid. Forms explosive mixtures wilh certain combustible materials. Difficult to burn, but will accelerate burning of combustible materials. Prolonged exposure to fire or heat may result in an explosion. Used in explosives, pyrotechnics, photography.; Perchlorates are colorless salts that have no odor. There are five perchlorate salts that are manufactured in large amounts: magnesium perchlorate, potassium perchlorate, ammonium perchlorate, sodium perchlorate, and lithium perchlorate. Perchlorate salts are solids that dissolve easily in water. The health effects of perchlorate salts are due to the perchlorate itself and not to the other component (i. e. , magnesium, ammonium, potassium, etc. ). One place where perchlorate occurs naturally is in saltpeter deposits in Chile, where the saltpeter is used to make fertilizer. In the past, the United States used a lot of this fertilizer on tobacco plants, but now uses very little. Perchlorates are very reactive chemicals that are used mainly in explosives, fireworks, and rocket motors. The solid booster rocket of the space shuttle is almost 70% ammonium perchlorate. Perchlorates are also used for making other chemicals. Many years ago, perchlorate was used as a medication to treat an over-reactive thyroid gland.
• Shelf Life: POTASSIUM PERCHLORATE CAPSULES HAVE EXPIRATION DATE OF 6 MO FOLLOWING DATE OF MANUFACTURE
• Solubility: 17 g/L at 20 °C; SOL IN 65 PARTS COLD WATER, 15 PARTS BOILING WATER; PRACTICALLY INSOL IN ALCOHOL; In water, 15 g/l at 25 °C.; INSOL IN ETHER; Solubility in water, g/100ml at 20 °C: 1.8
• Synonyms: Perchloracap; potassium perchlorate
• PubChem Compound: 516900
• Last Modified: Nov 11 2021